Cas no 123134-21-4 (Regaloside E)

• Product Name: Regaloside E
• CAS No: 123134-21-4
• Molecular Formula: C₂₀H₂₆O₁₂
• Molecular Weight: 458.41
• CID: 198232
• PubChem ID: 163321613

Regaloside E Properties

Names and Identifiers

• b-D-Glucopyranoside,(1S)-2-(acetyloxy)-1-[[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]ethyl(9CI)
• b-D-Glucopyranoside,2-(acetyloxy)-1-[[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]ethyl,[S-(E)]-
• Regaloside E
• DA-77385
• 123134-21-4
• E80762

• InChIKey： BTRIXFBTQFTXAB-HWKANZROSA-N
• Inchi： 1S/C20H26O12/c1-10(22)29-8-12(31-20-19(28)18(27)17(26)15(7-21)32-20)9-30-16(25)5-3-11-2-4-13(23)14(24)6-11/h2-6,12,15,17-21,23-24,26-28H,7-9H2,1H3/b5-3+
• SMILES： C1(C(O)C(OC(COC(=O)/C=C/C2=CC(O)=C(C=C2)O)COC(=O)C)OC(CO)C1O)O

Computed Properties

• Exact Mass: 458.14242626g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 11
• Monoisotopic Mass: 458.14242626g/mol
• Heavy Atom Count: 32
• Complexity: 640
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylglycerols